Cas no 1161847-33-1 (ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate)

ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate structure
1161847-33-1 structure
Product Name:ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
CAS No:1161847-33-1
MF:C9H8ClN3O2
MW:225.631720542908
MDL:MFCD28501793
CID:4561322
PubChem ID:57786728
Update Time:2025-09-27

ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
    • Imidazo[1,2-b]pyridazine-8-carboxylic acid, 6-chloro-, ethyl ester
    • SB13728
    • 6-chloro-imidazo[1,2-b]pyridazine-8-carboxylic acid ethyl ester
    • P16218
    • AKOS030628664
    • MFCD28501793
    • DB-157869
    • AS-53225
    • ethyl6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
    • 1161847-33-1
    • DTXSID801221085
    • CS-0049330
    • CIAQVQZULVRNHZ-UHFFFAOYSA-N
    • SCHEMBL2979049
    • MDL: MFCD28501793
    • Inchi: 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-7(10)12-13-4-3-11-8(6)13/h3-5H,2H2,1H3
    • InChI Key: CIAQVQZULVRNHZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OCC)C2=NC=CN2N=1

Computed Properties

  • Exact Mass: 225.0305042 g/mol
  • Monoisotopic Mass: 225.0305042 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5
  • Molecular Weight: 225.63

ethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate Pricemore >>

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